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Compound of Interest |

4-Bromo-5-iodofuran-2-carboxylic
Compound Name:

acid
CAS No.: 19303-42-5
Cat. No.: B6287099

Get Quote

In the landscape of modern drug discovery and materials science, heterocyclic compounds
form the bedrock of molecular design. Among these, the furan-2-carboxylic acid scaffold is a
privileged structure, derived from renewable biomass and serving as a versatile precursor for a
myriad of high-value chemicals. The strategic introduction of halogen atoms onto the furan ring
dramatically alters its electronic properties and provides synthetic handles for elaborate
molecular construction.

This guide focuses on the unique chemical properties of 4-Bromo-5-iodofuran-2-carboxylic
acid, a highly functionalized and synthetically potent building block. The presence of a
carboxylic acid, a bromine atom, and an iodine atom on a single furan ring creates a molecule
with distinct, addressable reactive sites. This document provides researchers, scientists, and
drug development professionals with a comprehensive understanding of its core chemical
characteristics, a plausible synthetic pathway, its nuanced reactivity, and its potential as a
strategic intermediate in complex molecule synthesis.

Part 1: Physicochemical and Spectroscopic Profile
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While specific experimental data for 4-Bromo-5-iodofuran-2-carboxylic acid is not widely
published, its properties can be reliably predicted based on well-characterized analogs such as
4,5-dibromofuran-2-carboxylic acid.

Data Summary: Core Chemical Properties

Predicted/Analog-Based

Property Rationale & Commentary
Value
Molecular Formula CsH2BrlOs
Molecular Weight 316.88 g/mol
4-Bromo-5-iodofuran-2-
IUPAC Name ] ]
carboxylic acid
This compound is likely a
CAS Number Not assigned. specialized intermediate not

yet broadly cataloged.

Based on related di-

) halogenated furan carboxylic

) Expected to be a solid at room o ]

Physical Form acids like 4,5-dibromofuran-2-
temperature.

carboxylic acid (mp 169-173
°C).

Sparingly soluble in water;

soluble in polar organic

The carboxylic acid group

imparts some polarity, but the

Solubility o
solvents (e.g., DMSO, DMF, halogenated aromatic ring
Methanol, Ethyl Acetate). reduces aqueous solubility.
The two strongly electron-
) ] withdrawing halogen atoms (Br
o Predicted to be a stronger acid N ]
Acidity (pKa) and |) stabilize the conjugate

than 2-furoic acid (pKa ~3.16).

base (carboxylate anion),

increasing acidity.

Spectroscopic Elucidation

The structural identity of 4-Bromo-5-iodofuran-2-carboxylic acid can be unequivocally
confirmed through a combination of spectroscopic techniques. The following data are predicted
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based on established principles and data from analogous structures.

Table 2: Predicted Spectroscopic Data

Technique Predicted Observations

~7.5-7.8 ppm (s, 1H, H-3); ~13.0-14.0 ppm (br

1H NMR (DMSO-ds) 11, -COOH)
sl L -

~160-165 ppm (C=0); ~145-150 ppm (C2);
13C NMR (DMSO-de) ~120-125 ppm (C3); ~110-115 ppm (C4-Br);
~80-85 ppm (C5-I)

~2500-3300 cm~1 (broad, O-H stretch); ~1700-
Infrared (IR) 1730 cm~1 (strong, C=0 stretch); ~1200-1300
cm~1 (C-O stretch)

Isotopic pattern for one Br atom (*°Br/81Br = 1:1)

Mass Spec. (MS
pec. (M3) and one | atom (127], monoisotopic).

Part 2: Synthesis and Purification

A direct, published synthesis for 4-Bromo-5-iodofuran-2-carboxylic acid is not readily
available. However, a robust synthetic strategy can be designed based on established
methodologies for the halogenation of furan rings. The key challenge lies in the selective and
sequential introduction of bromine and iodine.

Proposed Synthetic Workflow

The most logical approach begins with the regioselective halogenation of 2-furoic acid. The
electron-withdrawing carboxylic acid group deactivates the furan ring but directs incoming
electrophiles primarily to the C5 position.
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Step 1: Bromination

2-Furoic Acid

Brz, Sqlvent (e.g., CCl4)
Exdess Reagent

(< . )
Step 2: Selective Halogen Exchange (Proposed)
G,S-Dibromofuran-2-carboxylic acia G,S-Dibromofuran-2-carboxylic acia
o _/
n-BuLi, THF, -78°C
then I2
G—Bromo-5-i0dofuran-2-carb0xy|ic ac@
o _/

Click to download full resolution via product page

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol: A Plausible Synthesis

Step 1: Synthesis of 4,5-Dibromofuran-2-carboxylic acid

e Reaction Setup: In a three-necked flask equipped with a reflux condenser, dropping funnel,
and magnetic stirrer, dissolve 2-furoic acid (1 eq.) in a suitable solvent such as carbon
tetrachloride or glacial acetic acid.

o Bromine Addition: Slowly add bromine (2.2-2.5 eq.) to the solution via the dropping funnel.
The reaction is exothermic and should be controlled with an ice bath if necessary.

o Reaction: Heat the mixture to a moderate temperature (e.g., 45-50°C) and stir for 24 hours,
or until TLC analysis indicates consumption of the starting material.
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e Workup: Cool the reaction mixture. Quench any excess bromine by adding a saturated
solution of sodium thiosulfate until the orange color disappears.

« |solation: If a precipitate forms, collect it by filtration. If not, extract the product into an organic
solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure.

 Purification: Recrystallize the crude solid from an appropriate solvent system (e.g.,
ethanol/water) to yield pure 4,5-dibromofuran-2-carboxylic acid.

Step 2: Proposed Synthesis of 4-Bromo-5-iodofuran-2-carboxylic acid via Halogen-Metal
Exchange

Causality: The C-Br bond at the C5 position (alpha to the oxygen) is generally more reactive
towards lithiation than the C-Br bond at the C4 position. This differential reactivity can be
exploited for selective functionalization.

e Reaction Setup: Under an inert atmosphere (Argon or Nitrogen), dissolve 4,5-dibromofuran-
2-carboxylic acid (1 eq.) in anhydrous tetrahydrofuran (THF) in a flask cooled to -78°C (dry
ice/acetone bath).

e Lithiation: Slowly add n-butyllithium (n-BuLi) (1.1 eq.) dropwise, maintaining the temperature
at -78°C. The solution will likely change color. Stir for 1 hour. Note: n-BuLi will also
deprotonate the carboxylic acid, so a total of 2.2 equivalents may be required.

 lodination: In a separate flask, prepare a solution of iodine (I2) (1.2 eq.) in anhydrous THF.
Add this iodine solution dropwise to the lithiated intermediate at -78°C.

e Quenching and Workup: Allow the reaction to slowly warm to room temperature. Quench by
adding a saturated solution of sodium thiosulfate, followed by acidification with 1M HCI.

e |solation and Purification: Extract the product with ethyl acetate. Wash the combined organic
layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. The crude
product should be purified by column chromatography (silica gel) to separate the desired
product from starting material and any potential byproducts.
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Part 3: Chemical Reactivity and Mechanistic
Insights

The synthetic utility of 4-Bromo-5-iodofuran-2-carboxylic acid stems from the distinct
reactivity of its three functional groups.

Caption: Key reactive sites on the molecule.

Carboxylic Acid Group (Site A): This group undergoes standard transformations. It can be
converted to esters, amides, or acyl chlorides. The electron-withdrawing nature of the
halogens increases the electrophilicity of the carbonyl carbon, potentially facilitating
nucleophilic acyl substitution reactions. The carboxylic acid moiety is a critical
pharmacophore in many drugs, but it can also be a liability, leading medicinal chemists to
explore bioisosteric replacements to improve properties like membrane permeability or
metabolic stability.

Carbon-lodine Bond (Site B): The C-I bond is the most reactive site for metal-catalyzed
cross-coupling reactions. It is weaker and more polarizable than the C-Br bond, allowing it to
readily undergo oxidative addition to a low-valent metal catalyst (e.g., Pd(0)). This enables
highly selective Suzuki, Sonogashira, Heck, or Stille couplings at the C5 position while
leaving the C-Br bond intact.

Carbon-Bromine Bond (Site C): The C-Br bond is significantly less reactive in palladium-
catalyzed cross-coupling reactions compared to the C-I bond. This "orthogonal” reactivity is a
powerful tool. After selectively functionalizing the C5 position, a chemist can then change the
reaction conditions (e.g., use a different catalyst/ligand system, higher temperature) to
engage the C-Br bond in a second, different cross-coupling reaction.

Part 4: Applications in Research and Drug
Development

The true value of 4-Bromo-5-iodofuran-2-carboxylic acid lies in its capacity as a sequential
functionalization platform.

o Scaffold Decoration: In drug development, this molecule allows for the systematic and site-
selective introduction of different molecular fragments. For example, a Suzuki coupling at C5
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could introduce an aromatic ring to probe a hydrophobic pocket in a protein target, while a
subsequent Sonogashira coupling at C4 could add a rigid alkynyl linker to reach an adjacent
binding site. This stepwise approach is invaluable for structure-activity relationship (SAR)
studies.

Synthesis of Bioactive Molecules: Halogenated furanones and related structures have
demonstrated significant biological activity. For instance, brominated furanones are known to
act as quorum-sensing antagonists, which can disrupt bacterial communication and inhibit
processes like biofilm formation. This scaffold provides a direct route to novel analogs for
antimicrobial research.

Fragment-Based Drug Discovery (FBDD): As a small, rigid, and highly functionalized
molecule, it is an ideal candidate for FBDD libraries. The different reactive handles allow
fragments to be "grown" in multiple vectors to optimize binding interactions with a biological
target.

Part 5: Safety and Handling

Hazard Profile: Based on analogous compounds like 4,5-dibromofuran-2-carboxylic acid, this
chemical should be treated as harmful if swallowed and a cause of skin and serious eye
irritation.

Personal Protective Equipment (PPE): Always handle this compound in a certified fume
hood. Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse
immediately and thoroughly with water.

Conclusion

4-Bromo-5-iodofuran-2-carboxylic acid represents a sophisticated and powerful tool for the

modern synthetic chemist. Its defining feature is the orthogonal reactivity of its C-I and C-Br

bonds, which, combined with the versatility of the carboxylic acid group, enables the controlled,

stepwise construction of complex molecular architectures. While its direct synthesis presents a

moderate challenge, the potential payoff in the fields of medicinal chemistry, agrochemicals,

and materials science makes it a highly valuable, albeit specialized, synthetic intermediate.
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This guide provides the foundational knowledge for researchers to harness the unique
chemical properties of this versatile building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6287099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

